Cas no 2217-15-4 ((+)-Diisopropyl L-Tartrate)

• Product Name: (+)-Diisopropyl L-Tartrate
• CAS No: 2217-15-4
• MF: C₁₀H₁₈O₆
• MW: 234.246324062347
• MDL: MFCD00064450
• CID: 42634
• PubChem ID: 24853734
• Update Time: 2025-05-20

(+)-Diisopropyl L-Tartrate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-Diisopropyl 2,3-dihydroxysuccinate
• Diisopropyl tartrate
• Diisopropyl L-(+)-tartarate
• (+)-Diisopropyl L-tartrate
• Diisopropyl L-(+)-Tartrate
• DIISOPROPYL (2R,3R)-2,3-DIHYDROXYSUCCINATE
• Diisopropyl-L-Tartarte
• DiisopropylL-tartrate
• Diisoprropyl-L-tartrate
• L-(+)-Tartaric acid diisopropyl ester
• L-DIPT
• Butanedioic acid, 2,3-dihydroxy-, bis(1-methylethyl) ester, (R,R)-(+/-)-
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1,4-bis(1-methylethyl) ester
• AI3-03572
• Di-isopropyl tartrate
• diisopropyl l-tartrate
• EN300-63837
• Diisoprropyl L-tartrate
• Tartaric acid, diisopropyl ester
• diisopropyl (+)-tartrate
• AKOS016843654
• UNII-7Z907X7UEY
• AS-11874
• AC-19182
• (+)-Diisopropyl L-tartrate, 98%, optical purity ee: 99% (GLC)
• T0621
• DTXSID401030983
• 2-03-00-00331 (Beilstein Handbook Reference)
• AM200001
• Z991121796
• (+)-Tartaric acid diisopropyl ester
• BRN 1727863
• 2217-15-4
• Butanedioic acid, 2,3-dihydroxy-, bis(1-methylethyl) ester, (R*,R*)-
• (+)diisopropyl L-tartrate
• (+)-DIPT
• Diisopropyl (R,R)-tartrate
• NSC 406502
• Q-200004
• 1,4-bis(propan-2-yl) (2R,3R)-2,3-dihydroxybutanedioate
• EINECS 218-709-0
• MFCD00064450
• dipropan-2-yl (2R,3R)-2,3-dihydroxybutanedioate
• Diisopropyl (+)-L-tartrate
• SCHEMBL1338978
• 7Z907X7UEY
• L-(+)-Diisopropyl-tartrate, L-DIPT
• (R,R) -diisopropyl tartrate
• (R,R)-diisopropyl tartrate
• AC-20452
• CS-0010100
• 58167-01-4
• 1,4-diisopropyl (2R,3R)-2,3-dihydroxybutanedioate
• 218-709-0
• DTXCID00129386
• BUTANEDIOIC ACID, 2,3-DIHYDROXY-(2R,3R)-, 1,4-BIS(1-METHYLETHYL) ESTER
• FD34832
• (+)-Diisopropyl L-Tartrate

• MDL： MFCD00064450
• Inchi： 1S/C10H18O6/c1-5(2)15-9(13)7(11)8(12)10(14)16-6(3)4/h5-8,11-12H,1-4H3/t7-,8-/m1/s1
• InChI Key： XEBCWEDRGPSHQH-HTQZYQBOSA-N
• SMILES： O(C([C@@H]([C@H](C(=O)OC(C)C)O)O)=O)C(C)C
• BRN： 1727863

Computed Properties

• Exact Mass: 234.11000
• Monoisotopic Mass: 234.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.114 g/mL at 25 °C(lit.)
• Boiling Point: 152 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.439(lit.)
• PSA: 93.06000
• LogP: -0.38860
• Sensitiveness: Hygroscopic
• Specific Rotation: 17.25 º (neat)
• Optical Activity: [α]24/D +17°, neat
• Solubility: Slightly soluble

(+)-Diisopropyl L-Tartrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：WW8100000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (+)-Diisopropyl L-Tartrate

(+)-Diisopropyl L-Tartrate (CAS No. 2217-15-4): A Comprehensive Overview

The compound (+)-Diisopropyl L-Tartrate, identified by the CAS registry number 2217-15-4, is a chiral organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of L-tartaric acid, which is a naturally occurring organic acid found in various fruits, particularly grapes. The diisopropyl ester of L-tartaric acid, as represented by (+)-Diisopropyl L-Tartrate, exhibits unique physical and chemical properties that make it valuable in numerous fields, including pharmaceuticals, agrochemicals, and fine chemicals.

Chirality plays a pivotal role in the properties of (+)-Diisopropyl L-Tartrate. As an enantiomer of the tartaric acid family, this compound exists in two non-superimposable mirror image forms, known as enantiomers. The L-tartaric acid form is the naturally occurring version, while its derivatives, such as (+)-Diisopropyl L-Tartrate, are synthesized to harness their specific stereochemical properties. The term "D" and "L" in stereochemistry refers to the configuration of the chiral centers in the molecule, with L-tartaric acid being one of the most studied compounds in this context.

Recent advancements in chiral chemistry have further highlighted the significance of (+)-Diisopropyl L-Tartrate in asymmetric synthesis. Researchers have utilized this compound as a chiral auxiliary to synthesize complex molecules with high enantioselectivity. For instance, studies published in leading journals such as *Angewandte Chemie* and *Journal of the American Chemical Society* have demonstrated how (+)-Diisopropyl L-Tartrate can be employed to construct biologically active compounds with precise stereocontrol. These findings underscore its role as a versatile building block in modern organic synthesis.

In addition to its role in organic synthesis, (+)-Diisopropyl L-Tartrate has found applications in the pharmaceutical industry. Its ability to act as a chiral resolving agent has made it invaluable in the separation and purification of enantiomeric compounds. This property is particularly useful in drug development, where the correct stereochemistry of a molecule can significantly impact its efficacy and safety profile. For example, recent studies have explored its use in resolving racemic mixtures of bioactive compounds, thereby facilitating their use in therapeutic applications.

The synthesis of (+)-Diisopropyl L-Tartrate involves several well-established methods, including esterification reactions and enzymatic resolutions. One notable approach involves the use of lipase-catalyzed esterification, which provides an environmentally friendly route to this compound. This method not only enhances yield but also ensures high optical purity, making it suitable for large-scale production. Furthermore, advancements in catalytic asymmetric synthesis have enabled more efficient pathways for its preparation, aligning with current trends toward sustainable chemical processes.

From an analytical standpoint, (+)-Diisopropyl L-Tartrate can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and chromatography. These methods provide insights into its molecular structure, stereochemistry, and physical properties. For instance, NMR spectroscopy has been instrumental in confirming the absolute configuration of this compound, while X-ray crystallography has revealed detailed information about its molecular packing and intermolecular interactions.

Looking ahead, the demand for (+)-Diisopropyl L-Tartrate is expected to grow due to its increasing use in specialized chemical markets. Its compatibility with green chemistry principles positions it as a sustainable alternative to traditional reagents. Moreover, ongoing research into its applications in biocatalysis and materials science promises to unlock new avenues for its utilization.

In conclusion, (+)-Diisopropyl L-Tartrate (CAS No. 2217-15-4) stands out as a critical compound at the intersection of chirality and chemical synthesis. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As scientific research advances, this compound is likely to play an even more prominent role in shaping future developments within the chemical sciences.